3,4-diethoxy-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-3-27-19-13-8-16(15-20(19)28-4-2)22(26)23-17-9-11-18(12-10-17)24-14-6-5-7-21(24)25/h8-13,15H,3-7,14H2,1-2H3,(H,23,26)
• InChI Key: IRLNQBZUDRRMTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCCCC3=O)OCC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

3,4-diethoxy-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide, also known as DOPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of benzamide and has been found to possess a range of interesting properties that make it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Optical Properties

• One Pot Synthesis and Photophysical Properties: A study detailed the synthesis of 2-(2-hydroxyphenyl)oxazolo[4,5-b]pyridines, highlighting the impact of substituents on their photophysical properties. These compounds, similar in complexity and potential synthetic routes to the compound , exhibit varied fluorescence quantum yields, suggesting applications in organic semiconductors due to their facile synthesis and notable optical properties (Briseño-Ortega et al., 2018).

Metalation and Organic Synthesis

• Directed Metalations in Arylselenobenzamide Derivatives: Research into the metalation reactions of certain benzamide derivatives with lithium diisopropylamide (LDA) to yield selenoxanthones demonstrates the compound's relevance in synthetic organic chemistry, providing pathways for creating compounds with potentially enhanced pharmacological activities (Brennan et al., 2003).

Antiplasmodial and Antihypertensive Activities

• Antiplasmodial Activities of Acyl Derivatives

  The study of N-acylated furazan-3-amines revealed significant activity against Plasmodium falciparum strains. This research underscores the potential of structurally complex benzamides in the development of new antimalarial agents, with specific modifications on the acyl moiety affecting both activity and cytotoxicity (Hermann et al., 2021).

• Synthesis and Antihypertensive Activity

  A series of novel 3-[(substituted-carbonyl)amino]-2H-1-benzopyran-4-ols were synthesized and tested for antihypertensive activity, revealing potential applications in the development of new treatments for hypertension (Cassidy et al., 1992).

Molecular Structural Analysis and Antioxidant Activity

• Molecular Structure and Antioxidant Activity: The structural analysis of a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, alongside antioxidant activity evaluations, highlights the utility of benzamides in probing the relationship between structure and activity. Such studies are crucial in the design of molecules with optimized bioactive properties (Demir et al., 2015).